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Compound of Interest

Compound Name: Ethyl tridecanoate

Cat. No.: B15547349

This document provides essential safety and logistical information for the proper disposal of
ethyl tridecanoate, offering a procedural, step-by-step guide for researchers, scientists, and
drug development professionals. The following procedures are based on general laboratory
safety protocols and information from safety data sheets (SDS).

Hazard Assessment

According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), ethyl
tridecanoate is not classified as a hazardous chemical.[1] However, it is imperative to consult
local, regional, and national hazardous waste regulations to ensure complete and accurate
classification, as regulations can vary.[1][2] All laboratory waste should be managed with a
degree of caution.

Key Physical and Chemical Properties:

Property Value Source
Physical State Liquid [1]
Appearance Colorless [1]
Flash Point > 110 °C /> 230 °F [1]
Stability Stable under normal conditions  [1]
Incompatible Materials Oxidizing agents [1]
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Personal Protective Equipment (PPE)

When handling ethyl tridecanoate for disposal, appropriate personal protective equipment
should be worn to minimize any potential exposure.

o Eye Protection: Wear safety glasses with side shields or goggles.[3]

e Hand Protection: Use protective gloves.[3][4] Inspect gloves before use and use proper
glove removal technique.[4]

» Skin and Body Protection: Wear long-sleeved clothing.[3]

Disposal of Unused or Waste Ethyl Tridecanoate

While ethyl tridecanoate is not classified as hazardous, it is best practice to dispose of it as
chemical waste through your institution's Environmental Health and Safety (EHS) program.[5]
Do not pour ethyl tridecanoate down the drain or dispose of it in the regular trash unless
explicitly permitted by your local regulations and EHS office.[5][6]

Step-by-Step Disposal Procedure:
o Container Selection:

o Use a compatible, leak-proof container with a secure screw-on cap.[7] The original
container is often a suitable choice.[8]

o Ensure the container is in good condition, free from cracks or rust.[9]

o Labeling:

[¢]

Label the waste container clearly with the full chemical name: "Ethyl Tridecanoate".[5] Do
not use abbreviations or chemical formulas.[5]

[¢]

Indicate the quantity of the waste.[5]

[¢]

Include the date of waste generation.[5]
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o Provide the name and contact information of the principal investigator and the laboratory
location.[5]

o Even if not federally classified as hazardous, it is good practice to label the container with
"Non-Hazardous Waste" or as directed by your EHS department. Some institutions may
still require a "Hazardous Waste" label for all chemical waste.[5][8]

e Storage:

Store the waste container in a designated, well-ventilated waste accumulation area.[2]

[¢]

[e]

Keep the container closed except when adding waste.[7]

[e]

Segregate the ethyl tridecanoate waste from incompatible materials, such as strong
oxidizing agents.[7]

[e]

Utilize secondary containment to capture any potential leaks.[7]
e Waste Pickup:
o Contact your institution's EHS or hazardous waste program to schedule a pickup.[5]

o Complete any required waste disposal forms accurately.[5]

Disposal of Empty Containers

Empty containers that previously held ethyl tridecanoate should be managed as follows:
e Triple Rinsing:

o Triple-rinse the empty container with a suitable solvent.[10] Given that ethyl tridecanoate
is not acutely toxic, water may be an acceptable rinse, but an appropriate organic solvent
that can be collected as waste is preferable.

o The rinsate (the liquid from rinsing) must be collected and disposed of as chemical waste,
following the procedures outlined above.[10]

e Container Disposal:
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o After triple-rinsing and allowing the container to dry, deface or remove the original label.
[11]

o The clean, empty container can then typically be disposed of in the regular trash.[11]
However, confirm this with your local EHS guidelines.

Spill Management

In the event of a spill:

Containment: For a small spill, absorb the liquid with an inert material such as vermiculite,
dry sand, or earth.

o Collection: Sweep or shovel the absorbed material into a suitable, labeled container for
disposal.[1]

¢ Ventilation: Ensure the area is well-ventilated.

e Reporting: Report the spill to your laboratory supervisor and EHS department as required by
your institution's policies.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of ethyl tridecanoate.
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Caption: Workflow for the proper disposal of ethyl tridecanoate and its empty containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15547349?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAB2524214&productDescription=ETHYL+TRIDECANOATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.ie/store/msds?partNumber=11480768&productDescription%3DETHYL+TRIDECANOATE%2C+99%25++5G&countryCode=IE&language=en
https://www.chemicalbook.com/msds/ethyl-tridecanoate.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/waste-disposal-guide
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/waste/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b15547349#ethyl-tridecanoate-proper-disposal-procedures
https://www.benchchem.com/product/b15547349#ethyl-tridecanoate-proper-disposal-procedures
https://www.benchchem.com/product/b15547349#ethyl-tridecanoate-proper-disposal-procedures
https://www.benchchem.com/product/b15547349#ethyl-tridecanoate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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